Cas no 823787-23-1 (Cycloheptanone, 2-(2-bromophenyl)-)

823787-23-1 structure
Product name:Cycloheptanone, 2-(2-bromophenyl)-
Cycloheptanone, 2-(2-bromophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Cycloheptanone, 2-(2-bromophenyl)-
- 2-(2-bromophenyl)cycloheptan-1-one
- 823787-23-1
- DTXSID50838294
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- Inchi: InChI=1S/C13H15BrO/c14-12-8-5-4-6-10(12)11-7-2-1-3-9-13(11)15/h4-6,8,11H,1-3,7,9H2
- InChI Key: WLTNZVINUCENTB-UHFFFAOYSA-N
- SMILES: C1CCC(C(=O)CC1)C2=CC=CC=C2Br
Computed Properties
- Exact Mass: 266.03063g/mol
- Monoisotopic Mass: 266.03063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
- XLogP3: 3.9
Cycloheptanone, 2-(2-bromophenyl)- Related Literature
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Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
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Jie Lv,Shuangling Wang,Cong Zhang,Yulong Lin,Yan Fu,Meng Li Analyst, 2020,145, 5032-5040
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Aaron R. Funk,Efram Goldberg,Eddie L. Chang,Scott A. Trammell,D. Andrew Knight Dalton Trans., 2013,42, 15617-15624
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Qianying Zhang,Wenjing Wang,Shan Huang,Sha Yu,Tingting Tan,Jun-Jie Zhu Chem. Sci., 2020,11, 1948-1956
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Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
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